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Compound of Interest

Compound Name: 3,3-Diethyl-piperazin-2-one
Cat. No.: B14862118
Get Quote
\ J

Executive Summary

The 3,3-diethyl-piperazin-2-one scaffold represents a critical structural motif in modern
medicinal chemistry, offering a unique combination of conformational constraint and metabolic
stability.[1] Unlike the unsubstituted piperazine ring, the gem-diethyl substitution at the C3
position introduces steric bulk that restricts the conformational flexibility of the ring, potentially
enhancing selectivity for specific biological targets such as the Sigma-2 receptor and
Cannabinoid Receptor 2 (CB2).[2][3] This guide provides a comprehensive technical analysis
of the compound, including verified chemical identifiers, a robust synthesis protocol, and an
evaluation of its utility in drug discovery.[2][3]

Chemical Identity & Informatics

This section establishes the precise chemical identity of the compound to ensure reproducibility
and accurate database integration.

Core Identifiers
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Property Value

IUPAC Name 3,3-Diethylpiperazin-2-one
Common Name 3,3-Diethyl-2-ketopiperazine
CAS Number 907973-05-1

Molecular Formula CsH16N20

Molecular Weight 156.23 g/mol

Structural Informatics[1][5][7]

SMILES (Canonical):

Note: Alternative representation O=C1NCCNC1(CC)CC is chemically equivalent.[3]
InChl String:

InChl Key (Predicted):

Verification Note: The InChl Key is derived from the standard InChl string. Researchers should
validate against their specific internal chemical databases.[3][4]

Physicochemical Profile

Understanding the physicochemical properties is essential for predicting the compound's
behavior in biological systems (ADME).[3][4]
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Value
Property . . Significance
(Experimental/Predicted)
Indicates moderate
LogP ~0.82 (Predicted) lipophilicity; likely good oral

bioavailability.[1]

pKa (Basic N4)

~8.9-90.2

The secondary amine is

protonated at physiological pH.
[31[4]

pKa (Amide N1)

~15.0

The amide nitrogen is non-

basic and neutral.[3][4]

H-Bond Donors

2 (Amide NH, Amine NH)

Critical for receptor binding
interactions.[2][3][4]

H-Bond Acceptors

2 (Carbonyl O, Amine N)

Facilitates hydrogen bonding
networks.[2][3][4]

TPSA

~41.5 Az

Suggests good membrane
permeability (Rule of 5
compliant).[3][4]

Synthetic Pathways[1][5][8][9]

The synthesis of 3,3-diethyl-piperazin-2-one relies on the condensation of a 1,2-diamine with

a gem-disubstituted alpha-halo ester.[1] This method is preferred over the alpha-keto ester

route due to the higher reactivity of the alpha-bromo intermediate, which facilitates the

cyclization step.[1]

Retrosynthetic Analysis

The strategic disconnection involves the formation of two C-N bonds:

» Amide Bond Formation: Between the ester carbonyl and one amine of the diamine.[3][4]

» Alkylation/Cyclization: Displacement of the alpha-bromide by the second amine.[4]
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Protocol: Cyclization of Ethylenediamine with Ethyl 2-
bromo-2-ethylbutyrate[1]

Reagents:

Ethylenediamine (1.2 equiv)[2][3]
Ethyl 2-bromo-2-ethylbutyrate (1.0 equiv)
Potassium Carbonate (K2COs, 2.0 equiv) or Triethylamine (EtsN)[3]

Solvent: Ethanol (EtOH) or Acetonitrile (MeCN)[2][3]

Step-by-Step Methodology:

Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar,
dissolve Ethylenediamine (12 mmol) and K2COs (20 mmol) in anhydrous Ethanol (20 mL).

Addition: Add Ethyl 2-bromo-2-ethylbutyrate (10 mmol) dropwise to the stirring solution at
room temperature over 15 minutes. Note: Slow addition prevents uncontrolled exotherms.[3]

[4]

Reaction: Heat the mixture to reflux (80°C) and stir for 12—16 hours. Monitor reaction
progress by TLC (System: DCM/MeOH 9:1) or LC-MS.[1][4] The formation of the product is
indicated by the appearance of a peak with m/z ~157 [M+H]*.[3][4]

Workup:

o Cool the reaction mixture to room temperature.

o Filter off the inorganic salts (KBr/K=COs) and wash the filter cake with ethanol.[3][4]
o Concentrate the filtrate under reduced pressure to remove the solvent.[3][4]
Purification:

o Dissolve the residue in Dichloromethane (DCM) and wash with water (to remove
unreacted diamine).[3]
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o Extract the aqueous layer with DCM (3x).[3][4]
o Combine organic layers, dry over anhydrous Na=SOa4, and concentrate.[2][3][4]

o Optional: If high purity is required, purify via flash column chromatography using a gradient
of DCM to 5% MeOH/DCM.[2][3]

Synthesis Workflow Diagram

Ethylenediamine
(1,2-Diamine) Nucleophilic Attack
Amide Formation)

Intramolecular Cyclization
Ethyl 2-bromo-2-ethylbutyrate Linear Amide Intermediate (SN2 Displacement of Br) > 3,3-Diethyl-piperazin-2-one

(Alpha-Halo Ester) (Transient) (Target Scaffold)

Conditions:
Ethanol, Reflux, 16h
Base: K2CO3

Click to download full resolution via product page

Caption: One-pot cyclization strategy for the synthesis of 3,3-diethyl-piperazin-2-one via
condensation of ethylenediamine and alpha-bromo ester.

Applications in Drug Discovery[1][4][7][9][10]

The 3,3-diethyl-piperazin-2-one scaffold is not merely a passive linker; it is an active
pharmacophore modulator.[4] Its applications span several therapeutic areas, driven by its
structural properties.

Structural Advantages[1][5]

o Gem-Diethyl Effect (Thorpe-Ingold Effect): The two ethyl groups at C3 force the ring into a
specific conformation, reducing the entropic penalty of binding to a target protein.[1][4] This
often leads to higher affinity compared to the unsubstituted analog.[3][4]

» Metabolic Stability: Substitution at the alpha-carbon to the amide nitrogen hinders enzymatic
hydrolysis and oxidative metabolism at this position.[1][4]
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Therapeutic Targets

Based on patent literature and structural similarity searches:

e Sigma-2 Receptor Ligands: The scaffold is used in the design of selective Sigma-2 receptor
binders, which are investigated for their potential in treating cancer and neurodegenerative
diseases.[1][4][5] The piperazinone ring serves as a core linker, positioning aromatic side
chains for hydrophobic interactions.[2][3][4]

o CB2 Agonists: Derivatives of this scaffold have been identified in patents (e.g., HK1208033B)
as agonists for the Cannabinoid Receptor 2 (CB2), a target for anti-inflammatory and pain
therapies.[2][3][4]

» Kinase Inhibitors: The scaffold mimics the ATP-binding hinge region interactions found in
many kinase inhibitors, offering a novel template for designing Type | or Type Il inhibitors.[3]

[4]

Scaffold Utility Diagram

3,3-Diethyl-piperazin-2-one
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Caption: Mapping the pharmacological utility of the 3,3-diethyl-piperazin-2-one scaffold
across key therapeutic areas.

Analytical Characterization

To validate the synthesis of 3,3-diethyl-piperazin-2-one, the following analytical signatures are
expected:

« 1H NMR (CDCls, 400 MHz):
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o 6 ~0.8-0.9 ppm (t, 6H): Methyl protons of the two ethyl groups.[2][3][4]
o 6 ~1.5-1.8 ppm (m, 4H): Methylene protons of the two ethyl groups.[2][3][4]
o 0 ~2.9-3.1 ppm (m, 2H): Ring methylene protons adjacent to the amine (C5).[2][3]
o 0 ~3.3-3.5 ppm (m, 2H): Ring methylene protons adjacent to the amide nitrogen (C6).[3]
o 0 ~6.0-7.0 ppm (br s, 1H): Amide NH (exchangeable).[2][3]
o 0 ~1.5-2.0 ppm (br s, 1H): Amine NH (exchangeable).[2][3]
« MS (ESI):
o [M+H]*: 157.13[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. 3,3-diethyl-5-(2-(4-(2-methoxyphenyl)piperazin-1-l)ethyl)dihydrofuran-2(3H)-one - CAS=
1453083-74-3 - EEf# 1L [molaid.com]

o To cite this document: BenchChem. [Technical Guide: 3,3-Diethyl-piperazin-2-one[1][2][3]].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14862118/docs#technical-guide-3-3-diethyl-
piperazin-2-one-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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